Cas no 10442-73-6 (Naphtho[1,2-b]thiepin-5(2H)-one, 3,4-dihydro-)

Naphtho[1,2-b]thiepin-5(2H)-one, 3,4-dihydro- structure
10442-73-6 structure
Product Name:Naphtho[1,2-b]thiepin-5(2H)-one, 3,4-dihydro-
CAS No:10442-73-6
MF:C14H12OS
MW:228.309482574463
CID:1148025
PubChem ID:71352755
Update Time:2025-04-20

Naphtho[1,2-b]thiepin-5(2H)-one, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]thiepin-5(2H)-one, 3,4-dihydro-
    • 3,4-dihydro-2H-benzo[i][1]benzothiepin-5-one
    • DTXSID20777585
    • 10442-73-6
    • 3,4-Dihydronaphtho[1,2-b]thiepin-5(2H)-one
    • Inchi: 1S/C14H12OS/c15-13-6-3-9-16-14-11-5-2-1-4-10(11)7-8-12(13)14/h1-2,4-5,7-8H,3,6,9H2
    • InChI Key: KOUYIRLTIMFXSM-UHFFFAOYSA-N
    • SMILES: S1CCCC(C2C=CC3C=CC=CC=3C1=2)=O

Computed Properties

  • Exact Mass: 228.06096
  • Monoisotopic Mass: 228.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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